Cas no 2408965-52-4 (3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide)

• Product Name: 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide
• CAS No: 2408965-52-4
• MF: C₁₄H₁₇N₅O₂
• MW: 287.317082166672
• CID: 5920201
• PubChem ID: 146082193
• Update Time: 2025-06-11

3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide
• EN300-7539027
• 2408965-52-4

• Inchi： 1S/C14H17N5O2/c15-14(20)19-6-7-21-9-12(19)13-16-10-18(17-13)8-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H2,15,20)
• InChI Key： LLOZGLOOZNKMPS-UHFFFAOYSA-N
• SMILES： O1CCN(C(N)=O)C(C2N=CN(CC3C=CC=CC=3)N=2)C1

Computed Properties

• Exact Mass: 287.13822480g/mol
• Monoisotopic Mass: 287.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.3Ų

Additional information on 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide

Introduction to 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide (CAS No. 2408965-52-4)

3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide, with the CAS number 2408965-52-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of morpholine derivatives and is characterized by the presence of a triazole ring and a benzyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The chemical structure of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide consists of a morpholine ring attached to a carboxamide group, which is further substituted with a 1-benzyl-1H-1,2,4-triazol-3-yl moiety. This intricate arrangement of functional groups provides a versatile platform for modulating biological activities and interactions with target proteins. The morpholine ring is known for its ability to form hydrogen bonds and participate in π-stacking interactions, while the triazole ring is recognized for its high stability and bioisosteric properties.

Recent studies have highlighted the potential of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making it a valuable tool in drug discovery and development.

In addition to its enzymatic inhibition properties, 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide has also been investigated for its potential as an antimicrobial agent. The triazole ring is known for its broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Studies have demonstrated that this compound exhibits significant antibacterial activity against several clinically relevant pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The pharmacokinetic properties of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can effectively cross the blood-brain barrier (BBB), which is crucial for targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. The ability to penetrate the BBB opens up new avenues for developing treatments for neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine-4-carboxamide (CAS No. 2408965-52-4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug discovery and development in areas such as cancer therapy, antimicrobial treatment, and neurodegenerative disease management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in these critical areas.